Cas no 61479-42-3 (Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-8-yl)oxy]-)
61479-42-3 structure
Product Name:Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-8-yl)oxy]-
CAS No:61479-42-3
MF:C12H12O5
MW:236.220684051514
CID:477857
PubChem ID:71395455
Update Time:2025-04-19
Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-8-yl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-8-yl)oxy]-
- 3-[(4-oxo-2,3-dihydrochromen-8-yl)oxy]propanoic acid
- 3-[(4-Oxo-3,4-dihydro-2H-1-benzopyran-8-yl)oxy]propanoic acid
- DTXSID50817069
- 61479-42-3
-
- Inchi: 1S/C12H12O5/c13-9-4-6-17-12-8(9)2-1-3-10(12)16-7-5-11(14)15/h1-3H,4-7H2,(H,14,15)
- InChI Key: ZWIHZNBWGGRYDT-UHFFFAOYSA-N
- SMILES: O1CCC(C2C=CC=C(C1=2)OCCC(=O)O)=O
Computed Properties
- Exact Mass: 236.06846
- Monoisotopic Mass: 236.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
Propanoic acid, 3-[(3,4-dihydro-4-oxo-2H-1-benzopyran-8-yl)oxy]- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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